1-(Pyrrolidin-3-yl)piperidine

• IUPAC Name: 1-pyrrolidin-3-ylpiperidine
• InChI: InChI=1S/C9H18N2/c1-2-6-11(7-3-1)9-4-5-10-8-9/h9-10H,1-8H2
• InChI Key: BTZQCTWJDFNRMS-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2CCNC2
• Molecular Formula: C9H18N2
• DSSTOX Substance ID: DTXSID50629760
• Molecular Weight: 154.25 g/mol
• CAS No.: 184970-32-9, 591781-02-1

Description

1-(Pyrrolidin-3-yl)piperidine is a heterocyclic organic compound that features both a pyrrolidine and a piperidine ring. These rings are nitrogen-containing five-membered and six-membered structures, respectively. The compound is of significant interest in medicinal chemistry due to its potential biological activities and its role as a building block in the synthesis of various pharmacologically active molecules.

Scientific Research Applications

1-(Pyrrolidin-3-yl)piperidine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules.

Biology: The compound is studied for its potential biological activities, including its role as a ligand in receptor binding studies.

Medicine: It is investigated for its potential therapeutic effects, particularly in the development of new drugs.

Industry: The compound is used in the production of various fine chemicals and pharmaceuticals

Mechanism of Action

Target of Action

Compounds with a pyrrolidine ring have been reported to show selectivity towards various biological targets . For instance, some pyrrolidine derivatives have shown nanomolar activity against CK1γ and CK1ε . Another study reported that 1-Benzylpyrrolidine-3-amine derivatives with piperidine groups expressed both antiaggregatory and antioxidant effects .

Mode of Action

The pyrrolidine ring’s stereogenicity of carbons can lead to a different biological profile of drug candidates due to the different binding mode to enantioselective proteins . This suggests that the compound’s interaction with its targets and any resulting changes could be influenced by the spatial orientation of substituents.

Biochemical Pathways

Pyrrolidine derivatives have been associated with various biological activities, including antioxidant, anti-inflammatory, antibacterial, antifungal, antiparasitic and anthelmintic, anticancer, anti-hyperglycemic, organ protective, and neuropharmacological activities . This suggests that the compound could potentially affect multiple biochemical pathways and their downstream effects.

Pharmacokinetics

Modifications have been made to the structure of pyrrolidine derivatives to optimize their pharmacokinetic profile . This suggests that the compound’s ADME properties could be influenced by structural modifications.

Result of Action

Pyrrolidine derivatives have shown various biological activities, suggesting that the compound could potentially have diverse molecular and cellular effects .

Action Environment

The synthesis of pyrrolidine derivatives has been reported to be influenced by reaction conditions , suggesting that environmental factors could potentially influence the compound’s action, efficacy, and stability.

Biochemical Analysis

Biochemical Properties

It is known that pyrrolidine rings, which are part of the structure of this compound, are widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space .

Molecular Mechanism

It is known that the pyrrolidine ring can lead to a different biological profile of drug candidates due to the different binding mode to enantioselective proteins .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(Pyrrolidin-3-yl)piperidine can be synthesized through several methods. One common approach involves the exhaustive catalytic hydrogenation of pyrrolylpyridine. This process typically uses palladium on carbon as a catalyst in the presence of hydrochloric acid, which facilitates the hydrogenation and conversion to the desired product .

Industrial Production Methods: In industrial settings, the synthesis of this compound may involve large-scale catalytic hydrogenation processes. The use of palladium on carbon as a catalyst is preferred due to its cost-effectiveness and availability. The reaction conditions are optimized to ensure high yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions: 1-(Pyrrolidin-3-yl)piperidine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: It can be reduced to form different amine derivatives.

Substitution: The nitrogen atoms in the rings can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Halogenating agents and alkylating agents are commonly employed in substitution reactions.

Major Products Formed:

Oxidation: N-oxides of this compound.

Reduction: Various amine derivatives.

Substitution: Halogenated or alkylated derivatives of the original compound.

Comparison with Similar Compounds

1-(Pyrrolidin-3-yl)piperidine can be compared with other similar compounds, such as:

Pyrrolidine: A five-membered nitrogen-containing ring.

Piperidine: A six-membered nitrogen-containing ring.

Pyrrolidin-2-one: A lactam derivative of pyrrolidine.

Uniqueness: this compound is unique due to its combination of both pyrrolidine and piperidine rings, which provides it with distinct chemical and biological properties. This dual-ring structure allows for greater versatility in chemical reactions and potential biological activities .

Conclusion

This compound is a compound of significant interest in various fields of scientific research. Its unique structure and versatile reactivity make it a valuable building block in organic synthesis and a potential candidate for therapeutic applications. Further research into its properties and applications will continue to uncover new possibilities for this intriguing compound.

Synthesis routes and methods

Procedure details

550 mg 10% Pd/C are added to a solution of 5.50 g (22.5 mmol) 1-(1-benzyl-pyrrolidin-3-yl)-piperidine in 200 mL MeOH. The reaction solution is stirred for 5 h at RT and 3 bar H2. 550 mg palladiumhydroxide are added and the reaction is stirred for a further 6 h at RT and 3 bar H2. The catalyst is suction filtered and the solvent is eliminated i.vac.